Cas no 105124-96-7 (2,2':3',2''-Terthiophene)

2,2':3',2''-Terthiophene structure
2,2':3',2''-Terthiophene structure
Product Name:2,2':3',2''-Terthiophene
CAS No:105124-96-7
MF:C12H8S3
MW:248.386919021606
CID:1150803
PubChem ID:395532
Update Time:2025-04-20

2,2':3',2''-Terthiophene Chemical and Physical Properties

Names and Identifiers

    • 2,2':3',2''-Terthiophene
    • A801814
    • SCHEMBL147273
    • 2,3-bis(2-thienyl)thiophene
    • SBVKMIQOXJYJIM-UHFFFAOYSA-N
    • NSC700222
    • DTXSID90327899
    • AKOS024368118
    • NSC-700222
    • CHEBI:50079
    • 111744-23-1
    • 2,3-dithiophen-2-ylthiophene
    • NCI60_035956
    • CHEMBL482785
    • Q27121892
    • Inchi: 1S/C12H8S3/c1-3-10(13-6-1)9-5-8-15-12(9)11-4-2-7-14-11/h1-8H
    • InChI Key: SBVKMIQOXJYJIM-UHFFFAOYSA-N
    • SMILES: S1C=CC(C2=CC=CS2)=C1C1=CC=CS1

Computed Properties

  • Exact Mass: 247.97894
  • Monoisotopic Mass: 247.97881378g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 0

2,2':3',2''-Terthiophene Related Literature

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.